Quetiapine Dimer Impurity
Quetiapine Dimer Impurity
Brand Name:
Vulcanchem
CAS No.:
945668-94-0
VCID:
VC0030381
InChI:
InChI=1S/C30H24N4S2/c1-5-13-25-21(9-1)29(31-23-11-3-7-15-27(23)35-25)33-17-19-34(20-18-33)30-22-10-2-6-14-26(22)36-28-16-8-4-12-24(28)32-30/h1-16H,17-20H2
SMILES:
C1CN(CCN1C2=NC3=CC=CC=C3SC4=CC=CC=C42)C5=NC6=CC=CC=C6SC7=CC=CC=C75
Molecular Formula:
C30H24N4S2
Molecular Weight:
504.7 g/mol
Quetiapine Dimer Impurity
CAS No.: 945668-94-0
Reference Standards
VCID: VC0030381
Molecular Formula: C30H24N4S2
Molecular Weight: 504.7 g/mol
| CAS No. | 945668-94-0 |
|---|---|
| Product Name | Quetiapine Dimer Impurity |
| Molecular Formula | C30H24N4S2 |
| Molecular Weight | 504.7 g/mol |
| IUPAC Name | 6-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)benzo[b][1,4]benzothiazepine |
| Standard InChI | InChI=1S/C30H24N4S2/c1-5-13-25-21(9-1)29(31-23-11-3-7-15-27(23)35-25)33-17-19-34(20-18-33)30-22-10-2-6-14-26(22)36-28-16-8-4-12-24(28)32-30/h1-16H,17-20H2 |
| Standard InChIKey | MFQIBYYFBRAARW-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1C2=NC3=CC=CC=C3SC4=CC=CC=C42)C5=NC6=CC=CC=C6SC7=CC=CC=C75 |
| Canonical SMILES | C1CN(CCN1C2=NC3=CC=CC=C3SC4=CC=CC=C42)C5=NC6=CC=CC=C6SC7=CC=CC=C75 |
| Synonyms | 11,11’-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine; |
| PubChem Compound | 24740561 |
| Last Modified | Nov 12 2021 |
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